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Compound of Interest

Compound Name: Elexacaftor-13C,d3

Cat. No.: B12398842

Elexacaftor-13C,d3: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides
comprehensive technical information on Elexacaftor-13C,d3, including a list of suppliers, a
representative certificate of analysis, a detailed experimental protocol for its application, and an
overview of its mechanism of action within the CFTR signaling pathway.

Introduction

Elexacaftor is a cornerstone of modern cystic fibrosis treatment, functioning as a cystic fibrosis
transmembrane conductance regulator (CFTR) protein corrector. When used in combination
with other modulators like Tezacaftor and lvacatftor, it significantly improves the processing and
function of the defective CFTR protein, particularly in patients with the F508del mutation. The
isotopically labeled version, Elexacaftor-13C,d3, is a critical tool for researchers, primarily
serving as an internal standard for highly accurate and sensitive quantification in bioanalytical
methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide
offers a technical overview for the effective utilization of Elexacaftor-13C,d3 in a research
setting.

Elexacaftor-13C,d3 Suppliers
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Several specialized chemical suppliers offer Elexacaftor-13C,d3 for research purposes. These
suppliers typically provide the compound with high chemical and isotopic purity, accompanied
by a certificate of analysis.

Table 1: Prominent Suppliers of Elexacaftor-13C,d3

Supplier Product Name Additional Information

Labeled version of Elexacaftor

MedChemExpress Elexacaftor-13C,d3 (HY-111772) for research use.
[1]
Axios Research Elexacaftor-13C-d3 Catalogue #: AR-E09532.[2]
Shimadzu Chemistry &
) ] [13C,2H3]-Elexacaftor Product number: C9666.[3]
Diagnostics
Note: This is the deuterium-
LGC Standards Elexacaftor-D3 labeled version, not the dual-
labeled compound.[4]
Note: This is the deuterium-
Simson Pharma Limited Elexacaftor-D3 labeled version, not the dual-

labeled compound.[5]

Certificate of Analysis (Representative)

A Certificate of Analysis (CoA) for Elexacaftor-13C,d3 provides critical data on its identity and
quality. While a batch-specific CoA should be obtained from the supplier, the following table
summarizes typical specifications based on available data.

Table 2: Representative Certificate of Analysis for Elexacaftor-13C,d3
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Parameter

Specification

Method

Identity

Product Name

Elexacaftor-13C,d3

Molecular Formula C2513CH31D3F3N704S Mass Spectrometry
Molecular Weight 601.67 g/mol Mass Spectrometry
Purity

Chemical Purity >98.0% HPLC

Isotopic Enrichment

=299% 13C, 298% D

Mass Spectrometry

Physical Properties

Appearance White to off-white solid Visual Inspection
Solubility Soluble in DMSO
Storage

Recommended Storage

-20°C

Experimental Protocol: Quantification of Elexacaftor
in Plasma using Elexacaftor-13C,d3 as an Internal
Standard by LC-MS/MS

This protocol outlines a general procedure for the quantification of Elexacaftor in human

plasma, a common application in pharmacokinetic studies. Elexacaftor-13C,d3 is used as an

internal standard to ensure accuracy by correcting for variations during sample preparation and

analysis.[6][7][8]

Materials and Reagents

o Elexacaftor (unlabeled analytical standard)

» Elexacaftor-13C,d3 (internal standard)
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Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Methanol (LC-MS grade)

Preparation of Stock and Working Solutions

Elexacaftor Stock Solution (1 mg/mL): Accurately weigh and dissolve Elexacaftor in
methanol.

Elexacaftor-13C,d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Elexacaftor-
13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the Elexacaftor stock solution in methanol to
create calibration standards. Prepare a working solution of Elexacaftor-13C,d3 in methanol.

Sample Preparation (Protein Precipitation)

Thaw plasma samples and calibration standards to room temperature.

To 100 pL of plasma, add 20 pL of the Elexacaftor-13C,d3 working solution and vortex
briefly.

Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex vigorously for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried extract in 100 uL of the mobile phase (e.g., 50:50 acetonitrile:water
with 0.1% formic acid).
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o Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (lllustrative)
e Liquid Chromatography (LC):

o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
o Mobile Phase A: Water with 0.1% formic acid
o Mobile Phase B: Acetonitrile with 0.1% formic acid
o Gradient: A suitable gradient to separate Elexacaftor from matrix components.
o Flow Rate: 0.4 mL/min
o Injection Volume: 5 uL
o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive
o Detection Mode: Multiple Reaction Monitoring (MRM)
o MRM Transitions:

» Elexacaftor: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined based on
fragmentation)

» Elexacaftor-13C,d3: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined
based on fragmentation)

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Elexacaftor to Elexacaftor-
13C,d3 against the concentration of the calibration standards.

o Determine the concentration of Elexacaftor in the plasma samples by interpolating their peak
area ratios from the calibration curve.
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LC-MS/MS Quantification Workflow
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Caption: Workflow for the quantification of Elexacaftor in plasma.
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Mechanism of Action and Signaling Pathway

Elexacaftor is a CFTR protein "corrector”. In many individuals with cystic fibrosis, particularly
those with the F508del mutation, the CFTR protein is misfolded within the cell and is
subsequently targeted for degradation by the cellular quality control machinery in the
endoplasmic reticulum (ER).[9][10] This prevents the protein from reaching the cell surface
where it would normally function as a chloride ion channel.[11]

Elexacaftor, along with another corrector, Tezacaftor, works to facilitate the proper folding and
processing of the mutant CFTR protein.[12][13][14] This allows the corrected CFTR protein to
traffic through the Golgi apparatus and be inserted into the cell membrane.[11][15] Once at the
cell surface, a "potentiator” drug like Ivacaftor can enhance the channel's opening probability,
further increasing chloride ion transport.[12][14] The combined action of these drugs leads to
an increased quantity and function of CFTR protein at the cell surface.[12][16]
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Caption: Elexacaftor corrects CFTR protein folding and trafficking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398842#elexacaftor-13c-d3-supplier-and-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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